Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide

• CAS No.: 65194-06-1
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• IUPAC Name: N-methylcyclohepta-2,4,6-trien-1-imine oxide
• InChI: InChI=1S/C8H9NO/c1-9(10)8-6-4-2-3-5-7-8/h2-7H,1H3
• InChI Key: CXRMQJPLOWKRJD-UHFFFAOYSA-N
• Canonical SMILES: C[N+](=C1C=CC=CC=C1)[O-]

Description

Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide is a chemical compound with the molecular formula C8H9NO and a molecular weight of 135.1632 g/mol It is characterized by its unique structure, which includes a methanaminium group and a cycloheptatrienylidene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of cycloheptatrienone with methanaminium chloride in the presence of a base. The reaction is carried out in an organic solvent such as ethanol or methanol, and the product is isolated through crystallization or distillation .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as chromatography and recrystallization are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in various substituted derivatives of the original compound .

Scientific Research Applications

Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Methanaminium, N-2,4,6-cycloheptatrien-1-ylidene-N-hydroxyhydroxide include:

• Methanaminium derivatives with different substituents on the cycloheptatrienylidene moiety.
• Compounds with similar structural motifs, such as cycloheptatrienylidene derivatives .

Uniqueness

This compound is unique due to its specific combination of functional groups and structural features.